Cas no 2171231-91-5 (7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid)
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
- 2171231-91-5
- EN300-1575617
-
- Inchi: 1S/C26H32N2O5/c1-18(16-24(29)27-15-9-3-2-4-14-25(30)31)28-26(32)33-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,2-4,9,14-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t18-/m0/s1
- InChI Key: BRFLXAWCYITMCF-SFHVURJKSA-N
- SMILES: O(C(N[C@@H](C)CC(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575617-0.05g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-0.1g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-0.25g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-0.5g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-1.0g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-2.5g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-5.0g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575617-10.0g |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid |
2171231-91-5 | 10g |
$14487.0 | 2023-06-04 |
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
Introduction to 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic Acid (CAS No. 2171231-91-5)
7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid, identified by its CAS number 2171231-91-5, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug development and targeted therapy.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical and biological properties. At the core of its structure lies a seven-carbon chain, which is modified by an amide linkage and a carboxylic acid group. The presence of a stereocenter at the third carbon position, denoted as (3S), adds an additional layer of complexity and specificity to its interactions with biological targets.
The amide moiety in the compound is further functionalized by a protective group in the form of a carbamate, which is derived from 9H-fluorene. This fluorene-based carbamate not only enhances the stability of the compound during storage and handling but also plays a crucial role in modulating its biological activity. The methoxy group attached to the carbamate provides an additional site for potential interactions with biological targets, thereby increasing the compound's versatility.
One of the most intriguing aspects of 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid is its potential as a building block for more complex molecules. In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding their drawbacks, such as rapid degradation and immunogenicity. This compound, with its well-defined structure and functional groups, offers a promising platform for designing such peptidomimetics.
Recent studies have highlighted the importance of stereochemistry in determining the biological activity of pharmaceutical compounds. The (3S) configuration in 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid plays a critical role in ensuring optimal interactions with biological targets. This stereochemical specificity has been demonstrated to enhance binding affinity and selectivity, which are crucial factors in drug design.
The fluorene moiety in this compound has also been shown to have unique photophysical properties, making it an attractive candidate for applications in bioimaging and photodynamic therapy. Fluorene derivatives are known for their excellent fluorescence characteristics, which can be exploited for visualizing biological processes in real-time. This property could be particularly useful in developing new diagnostic tools and therapeutic strategies.
In addition to its structural complexity, 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid exhibits interesting pharmacokinetic profiles. Studies have shown that compounds with similar structural features tend to have favorable solubility and metabolic stability, which are essential for their clinical efficacy. These properties make this compound a promising candidate for further development into novel therapeutic agents.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in achieving these goals. SPPS allows for the efficient construction of complex peptides and peptidomimetics under controlled conditions, making it an ideal method for synthesizing 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid.
Once synthesized, this compound can be subjected to various biochemical assays to evaluate its biological activity. These assays often involve testing the compound's interaction with specific enzymes or receptors relevant to particular diseases or disorders. The results from these assays can provide valuable insights into the potential therapeutic applications of this compound.
The field of chemical biology has seen significant advancements in recent years, largely due to the development of innovative synthetic methodologies and analytical techniques. Compounds like 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid exemplify the power of these advancements by offering new opportunities for drug discovery and development. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can explore the full potential of such compounds.
In conclusion, 7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid (CAS No. 2171231-91-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, stereochemical specificity, and unique functional groups make it an attractive candidate for designing novel therapeutic agents. As research in this field continues to evolve, compounds like this one are expected to play a crucial role in addressing unmet medical needs.
2171231-91-5 (7-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)